Cas no 900009-02-1 (N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 900009-02-1
• MF: C₂₂H₂₀N₄O₄S₂
• MW: 468.548602104187
• CID: 5494737
• PubChem ID: 18584261
• Update Time: 2025-05-20

N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2775-1294
• AKOS024465749
• VU0498130-1
• N-(benzo[d]thiazol-2-yl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide
• N-(1,3-benzothiazol-2-yl)-2-{[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide
• N-(1,3-benzothiazol-2-yl)-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• 900009-02-1
• N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C22H20N4O4S2/c1-28-16-10-13(11-17(29-2)21(16)30-3)14-8-9-20(26-25-14)31-12-19(27)24-22-23-15-6-4-5-7-18(15)32-22/h4-11H,12H2,1-3H3,(H,23,24,27)
• InChI Key： WIHIXBJFYBSEBI-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2=CC=C(C3C=C(C(=C(C=3)OC)OC)OC)N=N2)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.09259748g/mol
• Monoisotopic Mass: 468.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 149Ų

Additional information on N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

N-(1,3-Benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 900009-02-1, known as N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by a benzothiazole moiety, which is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The thiazole ring contains sulfur and nitrogen atoms, contributing to the compound's electronic properties and reactivity. The presence of the benzothiazole group is significant as it is known to enhance the molecule's stability and bioavailability in pharmaceutical applications.

Another notable feature of this compound is the 6-(3,4,5-trimethoxyphenyl)pyridazine group attached via a sulfanyl (sulfur-containing) linkage. The pyridazine ring is an aromatic six-membered ring with two adjacent nitrogen atoms, which imparts strong electron-withdrawing properties to the molecule. The trimethoxy substitution on the phenyl ring further enhances the electron-withdrawing effects through resonance and inductive effects.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials such as organic semiconductors and optoelectronic devices. The combination of the benzothiazole and pyridazine groups creates a molecule with tailored electronic properties that can be exploited for applications in organic light-emitting diodes (OLEDs), solar cells, and sensors.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically begins with the preparation of the benzothiazole derivative followed by coupling with the appropriately substituted pyridazine derivative using mild reaction conditions to ensure high yield and purity.

One of the most exciting aspects of this compound is its potential in drug discovery. The unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways or receptors. Recent research has shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities due to their ability to modulate key enzymes involved in these processes.

The structural versatility of N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide also makes it an attractive candidate for click chemistry applications. Its ability to undergo rapid and efficient reactions under mild conditions enables researchers to explore its use in constructing complex molecular architectures for advanced drug delivery systems.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-{6-(3,4,5-trimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for advancing research in materials science and pharmacology while adhering to the latest scientific standards.